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Compound of Interest

Compound Name:
S-(2-Chloro-2-oxoethyl)

ethanethioate

Cat. No.: B084253 Get Quote

Essential Safety and Handling Guide for S-(2-
Chloro-2-oxoethyl) ethanethioate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling S-(2-Chloro-2-oxoethyl) ethanethioate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Property Value

IUPAC Name S-(2-chloro-2-oxoethyl) ethanethioate[1]

CAS Number 10553-78-3[1]

Molecular Formula C4H5ClO2S[1][2][3]

Molecular Weight 152.60 g/mol [1]
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S-(2-Chloro-2-oxoethyl) ethanethioate is a hazardous chemical that is toxic if swallowed,

inhaled, or in contact with skin. It causes severe skin burns and eye damage and may cause

damage to organs through prolonged or repeated exposure. This substance also reacts

violently with water, liberating toxic gas.[4]

Quantitative Data Summary:

Parameter Value Source

Purity >95% [4]

Boiling Point 98-101 °C (at 16-18 Torr) [5]

Density 1.336 g/cm³ [2]

Mandatory Personal Protective Equipment (PPE):

PPE Category Specification Standard Reference

Eye/Face Protection
Chemical safety goggles or

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166[4]

[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), lab

coat, and other protective

clothing to prevent skin

exposure.

[4][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[4]

Required when

vapors/aerosols are

generated.

EN 149[4]
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Step-by-Step Handling and Storage Protocols
Adherence to the following procedures is critical to ensure a safe laboratory environment.

Experimental Workflow:

Preparation

Handling

Storage

Work in a well-ventilated area or chemical fume hood.

Don appropriate PPE (goggles, gloves, lab coat). Handle with care, avoiding contact with skin and eyes.

Ensure eyewash stations and safety showers are accessible. Keep away from water, heat, sparks, and open flames.

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials (water, strong bases, oxidizing agents).

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of S-(2-Chloro-2-oxoethyl)
ethanethioate.
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Detailed Procedures:

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

ensure adequate ventilation.[4][6] Eyewash stations and safety showers must be readily

accessible.[4][6]

Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in

the table above.

Handling:

Avoid direct contact with the substance.

Do not breathe vapors or mists.

Prevent contact with water as it reacts violently and releases toxic gas.[4]

Keep away from heat, sparks, and open flames.[4][6]

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated area.[4]

Store under an inert gas like nitrogen.

Keep away from incompatible materials such as water, strong oxidizing agents, and strong

bases.[4]

Spill, First Aid, and Disposal Plan
Immediate and appropriate response to spills, exposures, and waste disposal is crucial.

Disposal and Emergency Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response

First Aid

Disposal

Evacuate the area and ensure adequate ventilation.

Absorb spill with inert, dry material (e.g., sand, vermiculite). Inhalation: Move to fresh air. Seek immediate medical attention.

Collect absorbed material into a suitable, closed container for disposal.

Dispose of waste in a designated, labeled, and approved hazardous waste container.

Skin Contact: Remove contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth. Seek immediate medical attention.Follow all local, regional, and national hazardous waste regulations.

Click to download full resolution via product page

Caption: Emergency procedures for spills, first aid, and disposal.

Detailed Procedures:

Spill Response:

Evacuate the area and ensure proper ventilation.

Wear appropriate PPE during cleanup.

Absorb the spill with an inert, dry material such as sand or vermiculite.[4]
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Collect the absorbed material and place it in a sealed container for disposal.[4]

Do not allow the substance to enter drains.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal:

Dispose of this chemical and its container at a licensed hazardous waste disposal facility.

[4]

Do not empty into drains.[4]

All waste disposal must be in accordance with local, regional, and national regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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